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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469

A detailed examination of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data of 2-Ethylbenzamide is presented in comparison with its structurally
related analogs: Benzamide, N-Ethylbenzamide, and 2-Methylbenzamide. This guide provides
researchers, scientists, and drug development professionals with a comprehensive
spectroscopic benchmark for these compounds, supported by detailed experimental protocols
and data visualizations.

This comparative analysis delves into the subtle yet significant shifts in spectral characteristics
arising from the substitution on the benzene ring and the amide nitrogen. The inclusion of an
ethyl group at the ortho position of the benzene ring in 2-Ethylbenzamide introduces distinct
features in its spectra when compared to the unsubstituted Benzamide. Similarly, modifying the
amide functionality, as seen in N-Ethylbenzamide, or altering the ortho substituent to a methyl
group, as in 2-Methylbenzamide, provides a clear framework for understanding structure-
spectra correlations.

Spectroscopic Data Comparison

The following tables summarize the key quantitative data from *H NMR, 3C NMR, IR, and
Mass Spectrometry for 2-Ethylbenzamide and the selected related compounds.

'H NMR Spectral Data (6, ppm)
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Aromatic
Compound -CH2- -CHs -NHz / -NH-
Protons
2- 7.20-7.80 (m, 2.68(q,J=7.6 1.25(,J=7.6
) 5.80 (br s, 2H)
Ethylbenzamide 4H) Hz, 2H) Hz, 3H)
_ 7.42-7.92 (m, 7.92 (brs, 1H),
Benzamide - -
5H) 8.05 (br s, 1H)[1]
N- 7.40-7.80 (m, 345(,J=7.2 1.25(,J=7.2
) 6.30 (br s, 1H)
Ethylbenzamide 5H) Hz, 2H) Hz, 3H)
2-
_ 7.15-7.40 (m,
Methylbenzamid aH) - 2.45 (s, 3H) 5.90 (br s, 2H)
e
13 m\
Compound Cc=0 Aromatic C -CH:2- -CHs
) 126.0, 127.5,
) 170.1 128.9, 130.8, 26.5 154
Ethylbenzamide
135.2,142.3
_ 127.5, 128.6,
Benzamide 169.9 - -[2]
131.8,132.8
N- 126.8, 128.5,
, 167.5 35.2 14.9
Ethylbenzamide 131.3,134.9
2- 125.8, 126.9,
Methylbenzamid 1715 130.5, 131.2, - 19.8
e 135.8, 136.4

Infrared (IR) Spectral Data (cm~?*)
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Aromatic
Compound V(N-H) v(C=0) v(C-N)
v(C=C)
2-
. 3350, 3170 1660 1420 1600, 1480
Ethylbenzamide
Benzamide 3368, 3179 1657 1401 1602, 1489
N-
. 3320 1640 1540 1603, 1485
Ethylbenzamide
2-
Methylbenzamid 3355, 3175 1655 1415 1595, 1475

e

Mass Spectrometry (MS) Data (m/z)

Compound Molecular lon (M+) Base Peak Key Fragment lons
2-Ethylbenzamide 149 104, 77

Benzamide 121 77, 51[3]
N-Ethylbenzamide 149 77, 51[2]
2-Methylbenzamide 135 91, 65

Experimental Protocols

The spectroscopic data presented were obtained using standard analytical techniques for

organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCIs), and
chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an
internal standard. For *H NMR, coupling constants (J) are reported in Hertz (Hz).

Infrared (IR) Spectroscopy: IR spectra were obtained using a Fourier Transform Infrared (FTIR)
spectrometer. Solid samples were prepared as potassium bromide (KBr) pellets. Liquid

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.rsc.org/suppdata/cc/c4/c4cc04481a/c4cc04481a1.pdf
https://www.rsc.org/suppdata/d1/nj/d1nj03041h/d1nj03041h1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

samples were analyzed as thin films between sodium chloride plates. Absorption frequencies
are reported in reciprocal centimeters (cm~1).

Mass Spectrometry (MS): Mass spectra were acquired on a mass spectrometer with electron

impact (El) ionization at 70 eV. The samples were introduced via a direct insertion probe. The
mass-to-charge ratios (m/z) of the molecular ion, base peak, and significant fragment ions are
reported.

Visualization of Spectroscopic Comparison
Workflow

The logical flow for the comparative analysis of the spectroscopic data is illustrated in the
diagram below.

Caption: Logical workflow for the comparison of spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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